Cas no 919076-57-6 (Benzene, 1-ethynyl-4-[2-(4-methylphenyl)ethynyl]-)
919076-57-6 structure
Product Name:Benzene, 1-ethynyl-4-[2-(4-methylphenyl)ethynyl]-
CAS No:919076-57-6
MF:C17H12
MW:216.277184486389
CID:767134
PubChem ID:22966495
Update Time:2025-04-19
Benzene, 1-ethynyl-4-[2-(4-methylphenyl)ethynyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-ethynyl-4-[2-(4-methylphenyl)ethynyl]-
- 1-ethynyl-4-[2-(4-methylphenyl)ethynyl]benzene
- IXEFOEROIQNSMP-UHFFFAOYSA-N
- 1-Ethynyl-4-[(4-methylphenyl)ethynyl]benzene
- DTXSID50629240
- 919076-57-6
- 1-ethynyl-4-(p-tolylethynyl)benzene
- 1-ethynyl-4-(4-methylphenylethynyl)benzene
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- Inchi: 1S/C17H12/c1-3-15-8-10-17(11-9-15)13-12-16-6-4-14(2)5-7-16/h1,4-11H,2H3
- InChI Key: IXEFOEROIQNSMP-UHFFFAOYSA-N
- SMILES: C1(C)C=CC(C#CC2C=CC(C#C)=CC=2)=CC=1
Computed Properties
- Exact Mass: 216.093900383g/mol
- Monoisotopic Mass: 216.093900383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 0Ų
Benzene, 1-ethynyl-4-[2-(4-methylphenyl)ethynyl]- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
919076-57-6 (Benzene, 1-ethynyl-4-[2-(4-methylphenyl)ethynyl]-) Related Products
- 3287-02-3(Benzene,1-methyl-4-(2-phenylethynyl)-)
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- 118688-56-5(1,3,5-Tri(phenylethynyl)benzene)
- 673-32-5(1-Phenyl-1-propyne)
- 92866-00-7(1-Ethynyl-4-(phenylethynyl)benzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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